N-(4-methoxyphenyl)-3-(2-nitrobenzamido)benzofuran-2-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[(2-nitrobenzoyl)amino]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C23H17N3O6/c1-31-15-12-10-14(11-13-15)24-23(28)21-20(17-7-3-5-9-19(17)32-21)25-22(27)16-6-2-4-8-18(16)26(29)30/h2-13H,1H3,(H,24,28)(H,25,27)
• InChI Key: ZDGFBHXNQBOJGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC=CC=C4[N+](=O)[O-]
• Molecular Formula: C23H17N3O6
• Molecular Weight: 431.4 g/mol

Description

N-(4-methoxyphenyl)-3-(2-nitrobenzamido)benzofuran-2-carboxamide, also known as MNBC, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a benzofuran derivative that has been synthesized through a multi-step process, and it has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Characterization

• A study by Bhaskar et al. (2019) reported the synthesis of a related compound using sodium dithionite as a reductive cyclizing agent, demonstrating the potential for creating novel derivatives of similar compounds for further research applications (Bhaskar et al., 2019).

Corrosion Inhibition

• Mishra et al. (2018) explored the use of N-Phenyl-benzamide derivatives, which include a similar methoxy and nitro substituent, in inhibiting the acidic corrosion of mild steel. This highlights the potential use of such compounds in industrial applications (Mishra et al., 2018).

Photochemical Properties

• Research by Gunn and Stevens (1973) on N-aryl-2-nitrobenzamides, which are structurally related, revealed insights into their photochemical properties, which could be relevant for developing photo-responsive materials (Gunn & Stevens, 1973).